![molecular formula C27H25N3O3 B2808427 N-benzyl-2-(3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide CAS No. 894887-65-1](/img/structure/B2808427.png)
N-benzyl-2-(3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-2-(3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C27H25N3O3 and its molecular weight is 439.515. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
A study highlighted the facile synthesis of derivatives related to N-benzyl-2-(3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide. Researchers presented a base-promoted synthesis route for benzo[b][1,8]naphthyridin-2-(1H)-ones, showcasing efficient yields and mild conditions. This process emphasized the versatility of naphthyridine derivatives in organic synthesis, underlining the compound's role in facilitating the construction of complex molecular architectures (Nandini et al., 2014).
Applications in Sensing and Detection
Another application involves the development of fluorescent chemosensors . A novel compound based on naphthyridine and benzothiazole groups was synthesized, serving as a turn-on fluorescent chemosensor for Al^3+ and Fe^3+ ions. This research demonstrates the compound's potential in environmental monitoring and analytical chemistry, highlighting its sensitivity and selectivity towards specific metal ions (Yao et al., 2018).
Antibacterial Activity
Research into antibacterial agents has also been a focus. Derivatives of naphthyridinyl acetamide were synthesized and evaluated for their antibacterial properties. This study illustrates the compound's biomedical relevance, particularly in the development of new antimicrobial compounds with significant activity against various bacterial strains (Ramalingam et al., 2019).
Catalytic Applications
Moreover, the compound has been investigated for its catalytic properties . Research on multifaceted coordination of naphthyridine-functionalized N-heterocyclic carbene to various metals underscored the potential of such compounds in catalysis. This work opens avenues for using naphthyridine derivatives in transfer hydrogenation reactions and other catalytic processes, reflecting the compound's versatility in facilitating chemical transformations (Sinha et al., 2009).
Mechanism of Action
Target of Action
Similar compounds have been found to target various proteins and enzymes involved in cellular processes .
Mode of Action
It is known that similar compounds function as inhibitors by interacting with their targets and causing changes in their function .
Biochemical Pathways
Similar compounds have been found to affect various biochemical pathways, leading to downstream effects such as inhibition of cell growth and induction of apoptosis .
Result of Action
Similar compounds have been found to induce changes at the molecular and cellular level, leading to effects such as cell cycle arrest and apoptosis .
Properties
IUPAC Name |
N-benzyl-2-[3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25N3O3/c1-3-19-10-12-21(13-11-19)25(32)23-16-30(27-22(26(23)33)14-9-18(2)29-27)17-24(31)28-15-20-7-5-4-6-8-20/h4-14,16H,3,15,17H2,1-2H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEEWOPQIJFFXHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC(=O)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.